Cas no 1889816-09-4 (1,7-dichloro-4-(trifluoromethyl)isoquinoline)
1,7-dichloro-4-(trifluoromethyl)isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1,7-dichloro-4-(trifluoromethyl)isoquinoline
-
- Inchi: 1S/C10H4Cl2F3N/c11-5-1-2-6-7(3-5)9(12)16-4-8(6)10(13,14)15/h1-4H
- InChI Key: GDTXBQULEOGNMR-UHFFFAOYSA-N
- SMILES: C1(Cl)C2=C(C=CC(Cl)=C2)C(C(F)(F)F)=CN=1
1,7-dichloro-4-(trifluoromethyl)isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM478203-1g |
1,7-dichloro-4-(trifluoromethyl)isoquinoline |
1889816-09-4 | 95%+ | 1g |
$*** | 2023-03-30 |
1,7-dichloro-4-(trifluoromethyl)isoquinoline Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1,7-dichloro-4-(trifluoromethyl)isoquinoline
1,7-Dichloro-4-(trifluoromethyl)isoquinoline: A Comprehensive Overview
1,7-Dichloro-4-(trifluoromethyl)isoquinoline (CAS No. 1889816-09-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This isoquinoline derivative is characterized by its unique structural features, including two chlorine atoms at the 1 and 7 positions and a trifluoromethyl group at the 4 position. These functional groups contribute to its potential biological activities and make it an interesting candidate for various applications.
The chemical structure of 1,7-dichloro-4-(trifluoromethyl)isoquinoline is highly versatile, allowing it to interact with a wide range of biological targets. The presence of the chlorine atoms and the trifluoromethyl group enhances its lipophilicity and stability, which are crucial properties for drug candidates. Recent studies have explored its potential as an antimicrobial agent, anticancer drug, and modulator of specific protein-protein interactions.
In the realm of antimicrobial research, 1,7-dichloro-4-(trifluoromethyl)isoquinoline has shown promising activity against a variety of bacterial strains. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This makes it a valuable lead compound for the development of new antibiotics to combat multidrug-resistant infections.
Beyond its antimicrobial properties, 1,7-dichloro-4-(trifluoromethyl)isoquinoline has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells while sparing normal cells. The mechanism underlying its anticancer activity involves induction of apoptosis through the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that 1,7-dichloro-4-(trifluoromethyl)isoquinoline could be a promising candidate for further preclinical and clinical evaluation as an anticancer agent.
In addition to its direct biological activities, 1,7-dichloro-4-(trifluoromethyl)isoquinoline has been explored as a tool for understanding protein-protein interactions (PPIs). PPIs play a critical role in many cellular processes, and modulating these interactions can provide therapeutic benefits. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can disrupt specific PPIs involved in signal transduction pathways, thereby offering new insights into the regulation of cellular functions.
The synthesis of 1,7-dichloro-4-(trifluoromethyl)isoquinoline has been optimized using modern synthetic methods to ensure high yield and purity. Various synthetic routes have been reported, including multistep processes involving halogenation and fluorination reactions. The choice of synthetic method depends on factors such as scalability, cost-effectiveness, and environmental impact. Researchers continue to refine these methods to make the production of this compound more efficient and sustainable.
In conclusion, 1,7-dichloro-4-(trifluoromethyl)isoquinoline (CAS No. 1889816-09-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with diverse biological activities, making it a valuable lead compound for the development of new therapeutic agents. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in various fields.
1889816-09-4 (1,7-dichloro-4-(trifluoromethyl)isoquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)